Cas no 1009770-22-2 (3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione)

• Product name: 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• CAS No: 1009770-22-2
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 5445157
• PubChem ID: 2975609

3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• F3023-0385
• STL020495
• 1009770-22-2
• 3-((4-ethylphenyl)amino)-1-(3-(trifluoromethyl)phenyl)pyrrolidine-2,5-dione
• 3-(4-ethylanilino)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• AKOS016319460
• VU0507616-1
• AB00681775-01
• AKOS001765721
• 3-[(4-Ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]-2,5-pyrrolidinedione

• Inchi： 1S/C19H17F3N2O2/c1-2-12-6-8-14(9-7-12)23-16-11-17(25)24(18(16)26)15-5-3-4-13(10-15)19(20,21)22/h3-10,16,23H,2,11H2,1H3
• InChI Key： AKOVRDWZGXEZHN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(=O)CC(NC2=CC=C(CC)C=C2)C1=O

Computed Properties

• Exact Mass: 362.12421228g/mol
• Monoisotopic Mass: 362.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.0±50.0 °C(Predicted)
• pka: 2.73±0.20(Predicted)

Additional information on 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione

Research Brief on 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione (CAS: 1009770-22-2)

The compound 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione (CAS: 1009770-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine-2,5-dione core and trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense investigation.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NF-κB pathway, reducing inflammation in preclinical models. The study highlighted its high selectivity and low cytotoxicity, positioning it as a potential candidate for anti-inflammatory drug development.

Another significant advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent Organic Process Research & Development article. The new synthesis protocol reduces the number of steps and improves yield, which is critical for future large-scale manufacturing. This progress addresses previous challenges related to the compound's complex structure and the need for high purity in pharmaceutical applications.

In addition to its anti-inflammatory properties, recent in vitro studies have explored its potential as an anticancer agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. These findings are particularly noteworthy given the compound's ability to selectively target cancer cells while sparing normal cells, a feature that could minimize side effects in therapeutic use.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization to enhance its therapeutic efficacy. Ongoing research is investigating prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. Additionally, toxicology studies are underway to ensure its safety profile meets regulatory standards for clinical trials.

In conclusion, 3-[(4-ethylphenyl)amino]-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione represents a compelling area of research with multifaceted therapeutic potential. Its dual role in inflammation and oncology, coupled with advancements in synthesis and delivery, positions it as a promising candidate for future drug development. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.